Cas no 2138539-57-6 (3-(3-methoxyphenyl)-4,5-dimethylaniline)
3-(3-methoxyphenyl)-4,5-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methoxyphenyl)-4,5-dimethylaniline
- EN300-1141986
- 2138539-57-6
-
- Inchi: 1S/C15H17NO/c1-10-7-13(16)9-15(11(10)2)12-5-4-6-14(8-12)17-3/h4-9H,16H2,1-3H3
- InChI Key: LIVVXKRCJVVLOB-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1C=C(C=C(C)C=1C)N
Computed Properties
- Exact Mass: 227.131014166g/mol
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.2Ų
3-(3-methoxyphenyl)-4,5-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1141986-0.05g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 0.05g |
$624.0 | 2023-10-26 | |
| Enamine | EN300-1141986-0.1g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 0.1g |
$653.0 | 2023-10-26 | |
| Enamine | EN300-1141986-0.25g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 0.25g |
$683.0 | 2023-10-26 | |
| Enamine | EN300-1141986-0.5g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 0.5g |
$713.0 | 2023-10-26 | |
| Enamine | EN300-1141986-1.0g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 1g |
$743.0 | 2023-06-09 | ||
| Enamine | EN300-1141986-2.5g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 2.5g |
$1454.0 | 2023-10-26 | |
| Enamine | EN300-1141986-5.0g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 5g |
$2152.0 | 2023-06-09 | ||
| Enamine | EN300-1141986-10.0g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 10g |
$3191.0 | 2023-06-09 | ||
| Enamine | EN300-1141986-1g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 1g |
$743.0 | 2023-10-26 | |
| Enamine | EN300-1141986-5g |
3-(3-methoxyphenyl)-4,5-dimethylaniline |
2138539-57-6 | 95% | 5g |
$2152.0 | 2023-10-26 |
3-(3-methoxyphenyl)-4,5-dimethylaniline Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-(3-methoxyphenyl)-4,5-dimethylaniline
Professional Introduction to 3-(3-methoxyphenyl)-4,5-dimethylaniline (CAS No. 2138539-57-6)
3-(3-methoxyphenyl)-4,5-dimethylaniline, a compound with the chemical identifier CAS No. 2138539-57-6, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention from researchers due to its potential applications in drug development and therapeutic interventions.
The molecular structure of 3-(3-methoxyphenyl)-4,5-dimethylaniline consists of a phenyl ring substituted with a methoxy group at the 3-position and dimethylamino groups at the 4- and 5-positions. This arrangement contributes to its distinct chemical reactivity and biological activity. The presence of the methoxy group enhances the compound's solubility in polar solvents, while the dimethylamino groups introduce basicity, making it a versatile intermediate in the synthesis of more complex molecules.
In recent years, there has been a growing interest in exploring the pharmacological properties of 3-(3-methoxyphenyl)-4,5-dimethylaniline. Researchers have been particularly intrigued by its potential role as a precursor in the development of novel therapeutic agents. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation.
One of the most compelling aspects of 3-(3-methoxyphenyl)-4,5-dimethylaniline is its structural similarity to several known bioactive molecules. This similarity suggests that it could be modified to enhance its pharmacological profile, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects. The compound's ability to interact with biological targets at multiple sites also makes it an attractive candidate for multitarget drug design.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(3-methoxyphenyl)-4,5-dimethylaniline with greater accuracy. These computational models have been used to identify potential binding sites on target proteins and to optimize the compound's structure for better drug-like properties. Such simulations have provided valuable insights into how modifications to the molecule could enhance its therapeutic potential.
The synthesis of 3-(3-methoxyphenyl)-4,5-dimethylaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a phenyl ring, followed by the introduction of methoxy and dimethylamino groups at specific positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.
In addition to its pharmaceutical applications, 3-(3-methoxyphenyl)-4,5-dimethylaniline has shown promise in other areas of research. For instance, it has been investigated as a potential intermediate in the synthesis of organic electronic materials due to its ability to form stable conjugated systems. These systems are essential for applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technologies.
The environmental impact of synthesizing and using 3-(3-methoxyphenyl)-4,5-dimethylaniline is also an important consideration. Researchers are increasingly focusing on developing green chemistry approaches that minimize waste and reduce energy consumption. These efforts include using biodegradable solvents and catalytic systems that enhance reaction efficiency while reducing environmental footprint.
As our understanding of the biological mechanisms underlying various diseases continues to grow, compounds like 3-(3-methoxyphenyl)-4,5-dimethylaniline are becoming increasingly relevant. Their unique structural features allow them to interact with biological targets in novel ways, offering new opportunities for therapeutic intervention. Further research is needed to fully elucidate their potential applications in medicine and beyond.
The future direction of research on 3-(3-methoxyphenyl)-4,5-dimethylaniline will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify new applications for this compound. The insights gained from these studies will not only advance our understanding of its pharmacological properties but also contribute to the development of innovative treatments for various diseases.
2138539-57-6 (3-(3-methoxyphenyl)-4,5-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)